Cas no 1055968-79-0 (Methyl 2-bromo-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-bromo-3-(hydroxymethyl)benzoate
• CAS No: 1055968-79-0
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD11110488
• CID: 2194187
• PubChem ID: 66510812
• Update Time: 2025-05-20

Methyl 2-bromo-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-broMo-3-(hydroxyMethyl)benzoate
• 2-Bromo-3-hydroxymethyl-benzoic acid methyl ester
• SCHEMBL6828111
• AKOS015924595
• DB-370732
• 1055968-79-0
• G87156
• Methyl 2-bromo-3-(hydroxymethyl)benzoate

• MDL： MFCD11110488
• Inchi： 1S/C9H9BrO3/c1-13-9(12)7-4-2-3-6(5-11)8(7)10/h2-4,11H,5H2,1H3
• InChI Key： HZWVDQOYFPYFTF-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC=CC=1CO

Computed Properties

• Exact Mass: 243.97351Da
• Monoisotopic Mass: 243.97351Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-bromo-3-(hydroxymethyl)benzoate

Methyl 2-bromo-3-(hydroxymethyl)benzoate: A Comprehensive Overview

Methyl 2-bromo-3-(hydroxymethyl)benzoate, identified by the CAS number 1055968-79-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its bromine atom and hydroxymethyl group attached to a benzoate backbone, has garnered attention due to its unique chemical properties and potential for functionalization. Recent studies have highlighted its role in drug discovery, polymer synthesis, and as a precursor in advanced materials.

The synthesis of Methyl 2-bromo-3-(hydroxymethyl)benzoate involves a multi-step process that typically begins with the bromination of a substituted benzoic acid derivative. The introduction of the hydroxymethyl group is achieved through nucleophilic substitution or hydroxylation reactions, depending on the desired stereochemistry and purity. Researchers have optimized these steps to enhance yield and minimize by-products, making the compound more accessible for large-scale applications.

One of the most promising areas of application for Methyl 2-bromo-3-(hydroxymethyl)benzoate is in the field of medicinal chemistry. Its bromine atom serves as an excellent leaving group, enabling it to participate in various nucleophilic substitution reactions. This property has been exploited in the development of bioactive molecules, particularly in the synthesis of kinase inhibitors and other therapeutic agents. Recent studies have demonstrated its ability to modulate cellular signaling pathways, making it a valuable tool in drug design.

In materials science, Methyl 2-bromo-3-(hydroxymethyl)benzoate has been employed as a building block for constructing advanced polymers and hybrid materials. Its hydroxymethyl group provides sites for cross-linking and functionalization, enabling the creation of materials with tailored mechanical and electronic properties. For instance, researchers have utilized this compound to synthesize stimuli-responsive polymers that exhibit shape-memory behavior under specific conditions.

The versatility of Methyl 2-bromo-3-(hydroxymethyl)benzoate extends to its use in organic electronics. Its aromatic backbone contributes to high thermal stability, while its functional groups allow for electron-donating or withdrawing effects, making it suitable for applications in organic light-emitting diodes (OLEDs) and flexible electronics. Recent advancements have focused on improving its compatibility with existing electronic materials to enhance device performance.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis routes have been topics of recent research. Scientists are exploring methods to reduce waste generation during its production and improve its recyclability. These efforts align with global sustainability goals and highlight the importance of green chemistry in modern material development.

In conclusion, Methyl 2-bromo-3-(hydroxymethyl)benzoate stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in future technological advancements. As research continues to uncover new possibilities for this compound, its role in shaping innovative solutions across industries is set to grow significantly.